N-(4-(3,5-dimethylpiperidine-1-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-(3,5-dimethylpiperidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C23H27N3O4S/c1-13-8-14(2)11-26(10-13)22(28)16-4-3-5-19-20(16)24-23(31-19)25-21(27)15-6-7-17-18(9-15)30-12-29-17/h6-7,9,13-14,16H,3-5,8,10-12H2,1-2H3,(H,24,25,27)
• InChI Key: BATVBXTYVPVEBL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)C2CCCC3=C2N=C(S3)NC(=O)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C23H27N3O4S
• Molecular Weight: 441.5 g/mol

Description

Molecular Structure Analysis

The compound contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It also contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Scientific Research Applications

Piperidines are six-membered heterocycles containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. These compounds play a crucial role in drug design and are prevalent in the pharmaceutical industry. . The compound you’ve mentioned falls within this category.

Synthesis of Piperidine Derivatives

The synthesis of piperidine derivatives is a topic of significant interest. Researchers have explored various intra- and intermolecular reactions to create diverse piperidine structures. Some key methods include:

• .